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Compound of Interest

Compound Name: Butralin

Cat. No.: B1668113

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount to laboratory safety and environmental
responsibility. Butralin, a dinitroaniline herbicide, requires specific procedures for its disposal
to mitigate risks to personnel and the environment. Adherence to these guidelines is crucial for
maintaining a safe and compliant research environment.

Immediate Safety and Spill Response

In the event of a butralin spill, immediate and appropriate action is necessary to contain the
substance and prevent exposure.

For Minor Spills:

Remove all sources of ignition.
e Ensure adequate ventilation.

o Wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves,
and a particulate dust filter respirator.[1]

o Contain the spill using an absorbent material such as vermiculite, sand, or earth.[1]

o Collect the absorbed material using spark-free shovels and place it into a labeled, sealed
container for disposal.[1]
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e Clean the spill area with water, and dike the runoff for later disposal.[1]

For Major Spills:

Evacuate the area and move upwind.[1]

Alert emergency responders, providing them with the location and nature of the hazard.

Do not touch or walk through the spilled material.

Wear full protective clothing and a breathing apparatus.

Prevent the spillage from entering drains or water courses.

Quantitative Data for Butralin Disposal

While specific quantitative limits for disposal are often determined by local regulations, the
following table summarizes key hazard and exposure data for Butralin.

Parameter Value Source
Oral LD50 (rat) 2500 mg/kg

Dermal LD50 (rabbit) 200 mg/kg

Inhalation LC50 (rat) 50000 mg/m3/4h

ADI (Acceptable Daily Intake) 0.2 mg/kg/day

NOEL (No Observed Effect

15 mg/kg/da
Level) Ea

Experimental Protocol: Triple Rinsing of Butralin
Containers

Proper rinsing of empty butralin containers is a critical step to ensure they can be disposed of
or recycled safely. The following triple-rinse procedure should be followed.

Objective: To decontaminate empty butralin containers for safe disposal.
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Materials:

Empty butralin container
Water source
Spray tank or collection vessel for rinsate

Appropriate PPE (chemical-resistant gloves, eye protection)

Procedure:

Empty the remaining contents of the butralin container into a spray tank or a designated
collection vessel. Allow the container to drain for an additional 30 seconds after the flow has
been reduced to drops.

Fill the container to 20-25% of its capacity with clean water.
Securely replace the cap on the container.

Vigorously shake, rotate, or roll the container for at least 30 seconds to ensure the water
rinses all interior surfaces.

Pour the rinsate (the rinse water) into the spray tank or collection vessel, again allowing it to
drain for 30 seconds after the main flow stops.

Repeat steps 2 through 5 two more times for a total of three rinses.
After the final rinse, drain the container completely and allow it to air dry with the cap off.

The collected rinsate should be used as part of a pesticide spray mixture according to the
product label or disposed of as hazardous waste. Do not pour rinsate down any drain or on
the ground.

Butralin Disposal Workflow

The following diagram illustrates the decision-making process and procedural steps for the

proper disposal of butralin waste and its containers.
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Caption: Logical workflow for the proper disposal of butralin and its containers.

Disposal and Regulatory Compliance

Pesticide wastes, including butralin, are considered acutely hazardous. Improper disposal of
excess pesticide, spray mixture, or rinsate is a violation of Federal law. Therefore, all disposal
activities must be conducted in strict accordance with federal, state, and local regulations.

Key Disposal Guidelines:

o Excess Product: The preferred method for disposing of small amounts of excess butralin is
to use it according to the product label directions. If this is not possible, contact your state's
pesticide or environmental control agency, or a hazardous waste representative for
guidance.

o Disposal Facilities: Wastes resulting from the use of butralin should be disposed of on-site
or at an approved waste disposal facility. Disposal options may include burial in a licensed
landfill or incineration in a licensed apparatus.

o Containers: After triple rinsing, plastic containers should be punctured to prevent reuse and
then offered for recycling, reconditioning, or disposed of in a sanitary landfill.

» Record Keeping: Maintain accurate records of all disposal activities, including dates,
guantities, and disposal methods, to ensure regulatory compliance.

By following these procedures, research professionals can ensure the safe and responsible
disposal of butralin, protecting themselves, their colleagues, and the environment. Always
refer to the specific Safety Data Sheet (SDS) and product label for the most current and
detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for Butralin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668113#butralin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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